Cas no 2241866-89-5 ((3-(methyl-d3)phenyl)boronic acid)
2241866-89-5 structure
Product Name:(3-(methyl-d3)phenyl)boronic acid
CAS No:2241866-89-5
MF:C7H9BO2
MW:138.974647283554
CID:6815882
PubChem ID:45788903
Update Time:2025-03-03
(3-(methyl-d3)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2241866-89-5
- 3-(Methyl-d3)-phenylboronic acid
- AKOS015943774
- 3-Methylbenzeneboronic acid (Methyl D3)
- CS-19100
- AT21417
- (3-(METHYL-D3)PHENYL)BORONIC ACID
- (3-(methyl-d3)phenyl)boronic acid
-
- Inchi: 1S/C7H9BO2/c1-6-3-2-4-7(5-6)8(9)10/h2-5,9-10H,1H3/i1D3
- InChI Key: BJQCPCFFYBKRLM-FIBGUPNXSA-N
- SMILES: OB(C1=CC=CC(C([2H])([2H])[2H])=C1)O
Computed Properties
- Exact Mass: 139.0883899Da
- Monoisotopic Mass: 139.0883899Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
(3-(methyl-d3)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P027J31-250mg |
3-Methylbenzeneboronic acid (Methyl D3) |
2241866-89-5 | 250mg |
$839.00 | 2024-05-25 | ||
| 1PlusChem | 1P027J31-5g |
3-Methylbenzeneboronic acid (Methyl D3) |
2241866-89-5 | 5g |
$5989.00 | 2024-05-25 |
(3-(methyl-d3)phenyl)boronic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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